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Abstract

This technical guide provides a comprehensive overview of 4,6-Dihydroxy-5-
methylpyrimidine (CAS No. 63447-38-1), a pivotal heterocyclic compound in the landscape of
organic synthesis and medicinal chemistry. This document elucidates the fundamental
physicochemical properties, spectroscopic characteristics, and safety protocols associated with
this pyrimidine derivative. Furthermore, it delves into established synthetic methodologies,
explores its diverse applications as a versatile building block, and discusses its emerging role
in proteomics and drug discovery. The content is structured to equip researchers and drug
development professionals with the critical knowledge required for the effective handling,
utilization, and innovative application of this compound.

Core Compound Identification and Properties

4,6-Dihydroxy-5-methylpyrimidine, a key member of the pyrimidine family, is distinguished by
its dihydroxy-substituted heterocyclic ring with a methyl group at the 5-position. This structural
arrangement imparts specific reactivity and functionality, making it a valuable intermediate in
synthetic chemistry.

Chemical Identity
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Systematic Name: 5-Methylpyrimidine-4,6(1H,5H)-dione[1]

CAS Number: 63447-38-1[1][2][3][4]

Molecular Formula: CsHeN202[1][3][4]

Molecular Weight: 126.11 g/mol [3][4]

Physicochemical Properties

The physical and chemical characteristics of 4,6-Dihydroxy-5-methylpyrimidine are
foundational to its application and handling. A summary of these properties is presented in the

table below.
Property Value Source(s)
Melting Point >300 °C (lit.) [2]
Density (Predicted) 1.44 + 0.1 g/cm3 [2]
White to off-white crystalline
Appearance
powder
Storage Temperature Room Temperature [2]

Synthesis and Mechanistic Insights

The synthesis of substituted pyrimidines is a cornerstone of heterocyclic chemistry. While a
specific, detailed protocol for 4,6-Dihydroxy-5-methylpyrimidine is not readily available in the
provided search results, a general and robust synthetic strategy involves the condensation of a
B-dicarbonyl compound or its equivalent with a suitable amidine. For the synthesis of 4,6-
dihydroxy-2-methylpyrimidine, a related compound, the condensation of acetamidinium
chloride and diethyl malonate is employed. A similar approach can be extrapolated for the
target molecule.

A plausible synthetic pathway for 4,6-Dihydroxy-5-methylpyrimidine would involve the
condensation of methylmalonamide with an appropriate cyclizing agent. Alternatively, the
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reaction of a substituted malonic ester with formamidine could yield the desired pyrimidine
core.

A patented method for a related compound, 4,6-dihydroxy-2-methylpyrimidine, involves
reacting sodium methoxide, dimethyl malonate, and acetamidine hydrochloride in methanol.[5]
This process includes a reaction at 18-25 °C, followed by crystallization at O °C after pH
adjustment.[5] Such methodologies highlight the importance of controlling reaction conditions
to favor cyclization and minimize side reactions.
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Caption: Plausible synthetic route to 4,6-Dihydroxy-5-methylpyrimidine.

Applications in Research and Development

4,6-Dihydroxy-5-methylpyrimidine serves as a versatile building block in organic synthesis
and has potential applications in various research fields.[1][2]

Heterocyclic Synthesis

As a functionalized pyrimidine, it is a key starting material for the synthesis of more complex
heterocyclic systems. The hydroxyl groups can be readily converted to other functional groups,
such as chloro or amino groups, enabling the construction of diverse molecular scaffolds. This
Is particularly relevant in the development of novel pharmaceutical agents, where the
pyrimidine core is a common feature in bioactive molecules.
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Proteomics Research

The compound is noted for its utility in proteomics research.[4] While the specific mechanisms
of its application are not detailed, it can be inferred that it may be used as a chemical probe or
as a fragment in the design of molecules that interact with proteins. Its ability to form hydrogen
bonds and participate in other non-covalent interactions makes it a candidate for binding to
protein active sites.

Drug Discovery and Development

The pyrimidine scaffold is a well-established pharmacophore found in numerous approved
drugs, including antiviral and anticancer agents. The structural motifs present in 4,6-
Dihydroxy-5-methylpyrimidine make it an attractive starting point for the synthesis of
nucleoside analogs and other compounds designed to interfere with biological pathways. The
methyl group at the 5-position can influence the binding affinity and metabolic stability of
derivative compounds.
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Caption: Key application areas of 4,6-Dihydroxy-5-methylpyrimidine.
Safety, Handling, and Storage

Hazard Identification

4,6-Dihydroxy-5-methylpyrimidine is classified as a hazardous substance.
e Hazard Statement: H318 - Causes serious eye damage.[3]

» Signal Word: DANGERJ3]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.scbt.com/p/4-6-dihydroxy-5-methylpyrimidine-63447-38-1
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/product/b015831?utm_src=pdf-body-img
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.dcfinechemicals.com/en/products/organic-synthesis/46-dihydroxy-5-methylpyrimidine-detail/
https://www.dcfinechemicals.com/en/products/organic-synthesis/46-dihydroxy-5-methylpyrimidine-detail/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e GHS Pictogram: GHSO05 (Corrosion)[3]

Precautionary Measures and First Aid

Due to the risk of serious eye damage, appropriate personal protective equipment (PPE) is
mandatory when handling this compound.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P310: Immediately call a POISON CENTER/doctor.[3]

In case of skin contact, wash off immediately with soap and plenty of water.[6] If inhaled, move
the person to fresh air.[6] If ingested, clean the mouth with water and seek medical attention.[6]

Storage and Stability

Store in a dry, cool, and well-ventilated place in a tightly closed container.[6] Keep away from
strong oxidizing agents.[6]

Conclusion

4,6-Dihydroxy-5-methylpyrimidine is a compound of significant interest to the scientific
community, particularly those involved in synthetic chemistry and drug discovery. Its well-
defined physicochemical properties, coupled with its versatile reactivity, establish it as a
valuable building block for the creation of novel molecules with potential therapeutic
applications. Adherence to strict safety protocols is paramount in its handling to mitigate the
associated risks. This guide serves as a foundational resource for researchers, providing the
necessary technical information to facilitate its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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